Cas no 2228664-22-8 (tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate
• CAS No: 2228664-22-8
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 6122851
• PubChem ID: 165620599
• Update Time: 2025-05-20

tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate
• 2228664-22-8
• EN300-1883132
• tert-butyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}-N-(propan-2-yl)carbamate

• Inchi： 1S/C14H27NO3/c1-11(2)15(12(17)18-13(3,4)5)9-14(10-16)7-6-8-14/h11,16H,6-10H2,1-5H3
• InChI Key： ZFAHVGODJHKCOO-UHFFFAOYSA-N
• SMILES： OCC1(CN(C(=O)OC(C)(C)C)C(C)C)CCC1

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate (CAS No. 2228664-22-8)

Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate, identified by its CAS number 2228664-22-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative exhibits a unique structural framework, featuring a tert-butyl group, a 1-(hydroxymethyl)cyclobutylmethyl moiety, and an N-(propan-2-yl) substituent. The compound's intricate architecture positions it as a potential candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The synthesis of Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate involves sophisticated organic transformations, including nucleophilic substitution and condensation reactions. The presence of the tert-butyl group enhances the compound's stability and lipophilicity, making it an attractive scaffold for drug design. Additionally, the 1-(hydroxymethyl)cyclobutylmethyl segment introduces a chiral center, which is crucial for developing enantiomerically pure pharmaceuticals. The N-(propan-2-yl) moiety further contributes to the compound's solubility profile, facilitating its use in solution-based biochemical assays.

In recent years, there has been growing interest in carbamate-based compounds due to their versatile biological activities. Carbamates are known to act as intermediates in the synthesis of herbicides, insecticides, and pharmaceuticals. The structural features of Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate make it a promising candidate for exploring new pharmacophores. Specifically, the combination of a cyclobutane ring with hydroxymethyl and carbamate functionalities suggests potential interactions with biological targets such as enzymes and receptors.

Recent research has highlighted the importance of cyclobutane derivatives in medicinal chemistry. The rigid cyclobutane ring can mimic natural bioactive scaffolds, providing a stable platform for drug development. Moreover, the hydroxymethyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate structure may serve as a key intermediate in synthesizing more complex molecules with improved pharmacological properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, carbamate derivatives have been explored for their pesticidal properties. The structural motifs present in Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate could inspire the design of novel agrochemicals that are more effective and environmentally friendly. Additionally, the compound's unique chemical properties make it suitable for use as a building block in material science and specialty chemical synthesis.

From a synthetic chemistry perspective, Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate represents an interesting challenge for organic chemists. The synthesis requires careful optimization to achieve high yields and purity. Advanced techniques such as transition metal catalysis and asymmetric synthesis may be employed to enhance the efficiency of the synthetic route. Furthermore, computational methods can aid in predicting the compound's reactivity and stability, guiding experimental design.

The biological evaluation of Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate is another critical aspect of its study. In vitro assays can be conducted to assess its interaction with target enzymes and receptors. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to human health. However, further research is needed to elucidate its mechanism of action and potential therapeutic applications.

The development of new drug candidates relies heavily on innovative chemical entities like Tert-butyl N-{1-(hydroxymethyl)cyclobutylmethyl}-N-(propan-2-yl)carbamate. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research progresses, this compound may find utility in treating various diseases by modulating key biological pathways. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential.

In conclusion, Tert-butyl N-{1-(hydroxymethyl)cyclobutylethanol} carboxamide (CAS No 2228664228) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its intricate structure and functional groups make it a valuable scaffold for drug discovery and material science research. Continued exploration of its chemical properties and biological activities will likely uncover new opportunities for innovation in the chemical sciences.